Cas no 203506-43-8 (1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester)
203506-43-8 structure
Product Name:1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester
CAS No:203506-43-8
MF:C14H19NO4
MW:265.30496430397
CID:241219
PubChem ID:21889410
Update Time:2025-04-19
1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester
- dipropan-2-yl 2-aminobenzene-1,4-dicarboxylate
- 1,4-Benzenedicarboxylicacid,2-amino-,bis(1-methylethyl) ester (9CI)
- 2-Aminoterephathalic acid,diisopropyl ester
- DIISOPROPYL 2-AMINOTEREPHTHALATE
- X4401
- SCHEMBL5374011
- DTXSID40619498
- 203506-43-8
-
- Inchi: 1S/C14H19NO4/c1-8(2)18-13(16)10-5-6-11(12(15)7-10)14(17)19-9(3)4/h5-9H,15H2,1-4H3
- InChI Key: XDRMOUCLSFHCMT-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C(=O)OC(C)C)=CC=1N)=O)C(C)C
Computed Properties
- Exact Mass: 265.13100
- Monoisotopic Mass: 265.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 78.6Ų
Experimental Properties
- PSA: 78.62000
- LogP: 2.98040
1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
203506-43-8 (1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester) Related Products
- 60728-41-8(3-Amino-4-(methoxycarbonyl)benzoic acid)
- 87-25-2(Ethyl anthranilate)
- 5372-81-6(1,4-dimethyl 2-aminobenzene-1,4-dicarboxylate)
- 18189-02-1(Isopropyl anthranilate)
- 64113-91-3(Tert-Butyl 2-aminobenzoate)
- 21447-47-2(Isopropyl 3-amino-4-methylbenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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